![molecular formula C16H14N2OS B1229276 2-[(1-Methyl-2-imidazolyl)thio]-1-(2-naphthalenyl)ethanone](/img/structure/B1229276.png)
2-[(1-Methyl-2-imidazolyl)thio]-1-(2-naphthalenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(1-methyl-2-imidazolyl)thio]-1-(2-naphthalenyl)ethanone is a member of naphthalenes.
Scientific Research Applications
Anticonvulsant Activity
Research on derivatives of 2-[(1-Methyl-2-imidazolyl)thio]-1-(2-naphthalenyl)ethanone has shown their significance in anticonvulsant activity. The imidazole ring, a crucial component of these compounds, plays a vital role in this activity. For instance, a study focused on various substitutions of the imidazole ring in nafimidone (a closely related compound) to evaluate their anticonvulsant effects, revealing that the imidazole ring is a key feature for this pharmacological action (Çalış et al., 1988).
Anticholinesterase Activity
Compounds structurally similar to this compound have been evaluated for their anticholinesterase activities. A study synthesized various derivatives to investigate this effect, finding some of these compounds effective in inhibiting acetylcholinesterase, a key enzyme in neurochemistry (Mohsen et al., 2014).
Crystal Structure Analysis
The crystal structure of nafimidone monohydrate, which shares structural similarities with the compound , has been analyzed. This research provides insights into the molecular arrangement and bonding patterns, which are crucial for understanding the compound's chemical behavior and potential applications (Hempel et al., 2005).
Antibacterial and Antifungal Properties
Another study synthesized 1-naphthyl and 4-biphenyl derivatives of 2, 4, 5-trisubstituted-1H-imidazoles, structurally related to the compound , and evaluated them as antibacterial and antifungal agents. These compounds showed promising activity against various microorganisms, highlighting their potential in antimicrobial research (Sawant et al., 2011).
Optical Properties in Pigments
A study investigating the optical properties of naphthoquinone-based heterocyclic pigments, including derivatives of the compound, found that variations in the heteroarylthio ring led to differences in color and other optical characteristics. This suggests potential applications in the field of pigments and dyes (Sako et al., 2017).
properties
Molecular Formula |
C16H14N2OS |
---|---|
Molecular Weight |
282.4 g/mol |
IUPAC Name |
2-(1-methylimidazol-2-yl)sulfanyl-1-naphthalen-2-ylethanone |
InChI |
InChI=1S/C16H14N2OS/c1-18-9-8-17-16(18)20-11-15(19)14-7-6-12-4-2-3-5-13(12)10-14/h2-10H,11H2,1H3 |
InChI Key |
YTSHBFIBNUVZDE-UHFFFAOYSA-N |
SMILES |
CN1C=CN=C1SCC(=O)C2=CC3=CC=CC=C3C=C2 |
Canonical SMILES |
CN1C=CN=C1SCC(=O)C2=CC3=CC=CC=C3C=C2 |
solubility |
35.8 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.